Cas no 335649-84-8 ([1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid)

[1-tert-Butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid is a protected indole boronic acid derivative designed for use in Suzuki-Miyaura cross-coupling reactions. The tert-butoxycarbonyl (Boc) group safeguards the indole nitrogen, while the tert-butyldimethylsilyl (TBS) ether protects the hydroxymethyl functionality, ensuring stability under basic or nucleophilic conditions. This compound is particularly valuable in medicinal chemistry and materials science, where selective functionalization of the indole scaffold is required. Its boronic acid moiety enables efficient C-C bond formation with aryl or vinyl halides, making it a versatile intermediate for constructing complex heterocyclic systems. The dual protection strategy enhances handling and storage stability while maintaining reactivity in targeted transformations.

[1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid structure

335649-84-8 structure

Product Name:[1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid

CAS No:335649-84-8

MF:C₂₀H₃₂BNO₅Si

MW:405.368287086487

CID:301916

PubChem ID:12111686

Update Time:2025-10-28

[1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-carboxylicacid, 2-borono-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-,1,1-dimethylethyl ester
- [5-[[tert-butyl(dimethyl)silyl]oxymethyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
- 1-Pentyn-3-ol,5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]
- 2-boronic acid-5-(tert-butyldimethylsilanyloxymethyl)indole-1-carboxylic acid tert-butyl
- 5-(tert-butyldimethylsilanyloxy)pent-1-yn-3-ol
- 5-(tert-butyldimethylsiloxy)pent-1-yn-3-ol
- 5-(tert-butyldimethylsilyloxy)pent-1-yn-3-ol
- 5-<<(1,1-Dimethylethyl)dimethylsilyl>oxy>-1-pentyn-3-ol
- indole-2-boronic acid-5-(tert-butyl-dimethyl-silanyloxymethyl)-indole-1-carboxylic acid tert-butyl ester
- [1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid
- 1H-Indole-1-carboxylic acid,2-borono-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-,1,1-dimethylethyl ester
- SCHEMBL4158987
- CS-0002269
- (1-(tert-Butoxycarbonyl)-5-(((tert-butyldimethylsilyl)oxy)methyl)-1H-indol-2-yl)boronicacid
- 1H-Indole-1-carboxylic acid, 2-borono-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, 1,1-dimethylethyl ester
- ORAIDUCDXBCMJG-UHFFFAOYSA-N
- 1H-Indole-1-carboxylic acid,2-borono-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-,1-(1,1-dimethylethyl)ester
- 335649-84-8
- DTXSID20477775
- 1-(tert-butoxycarbonyl)-5-({[tert-butyl(dimethyl)silyl]oxy}methyl)-1H-indol-2-ylboronic acid
- (1-(tert-Butoxycarbonyl)-5-(((tert-butyldimethylsilyl)oxy)methyl)-1H-indol-2-yl)boronic acid
- Inchi： 1S/C20H32BNO5Si/c1-19(2,3)27-18(23)22-16-10-9-14(11-15(16)12-17(22)21(24)25)13-26-28(7,8)20(4,5)6/h9-12,24-25H,13H2,1-8H3
- InChI Key： ORAIDUCDXBCMJG-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC2=C(C=C(B(O)O)N2C(=O)OC(C)(C)C)C=1

Computed Properties

Exact Mass: 405.21400
Monoisotopic Mass: 405.2142798g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 558
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 80.9Å²

Experimental Properties

Density: 1.064
Boiling Point: 514.347°C at 760 mmHg
Flash Point: 264.868°C
Refractive Index: 1.502
PSA: 80.92000
LogP: 3.62610

[1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid Pricemore >>

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Alichem	A199011985-1g	1H-Indole-1-carboxylic acid, 2-borono-5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, 1,1-dimethylethyl ester	335649-84-8	90%	1g	$708.90	2023-09-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1072317-10g	(1-(tert-Butoxycarbonyl)-5-(((tert-butyldimethylsilyl)oxy)methyl)-1H-indol-2-yl)boronic acid	335649-84-8	97%	10g	￥33969.00	2024-05-18
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11043-100MG	[1-tert-butoxycarbonyl-5-[[tert-butyl(dimethyl)silyl]oxymethyl]indol-2-yl]boronic acid	335649-84-8	95%	100MG	￥ 1,115.00	2023-04-13
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